Cas no 1804762-24-0 (2-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-acetic acid)

• Product Name: 2-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-acetic acid
• CAS No: 1804762-24-0
• MF: C₉H₆ClF₃INO₃
• MW: 395.501524448395
• CID: 4838762
• Update Time: 2025-10-22

2-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-acetic acid

• Inchi： 1S/C9H6ClF3INO3/c10-2-5-7(14)8(18-9(11,12)13)4(3-15-5)1-6(16)17/h3H,1-2H2,(H,16,17)
• InChI Key： KPXMGRLYPFAMOY-UHFFFAOYSA-N
• SMILES： IC1C(CCl)=NC=C(CC(=O)O)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• XLogP3: 2.6
• Topological Polar Surface Area: 59.4

Additional information on 2-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-acetic acid

Introduction to 2-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1804762-24-0)

2-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1804762-24-0) is a novel and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, offers a promising platform for the development of new therapeutic agents. The presence of a chloromethyl group, an iodine atom, and a trifluoromethoxy substituent on the pyridine ring imparts distinct chemical and biological properties, making it a valuable building block in drug discovery.

The chloromethyl group in 2-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-acetic acid provides a reactive site for various chemical transformations, such as nucleophilic substitution reactions. This functional group can be readily modified to introduce different functionalities, thereby expanding the chemical diversity of the molecule. The iodine atom, on the other hand, is a versatile leaving group that can be replaced with other substituents through palladium-catalyzed cross-coupling reactions. This property is particularly useful in the synthesis of complex molecules and the construction of diverse libraries for high-throughput screening.

The trifluoromethoxy substituent is known for its strong electron-withdrawing effect and lipophilic nature. These properties can significantly influence the pharmacokinetic and pharmacodynamic profiles of the molecule. For instance, the presence of a trifluoromethoxy group can enhance the metabolic stability and improve the oral bioavailability of drugs. Additionally, this substituent can modulate the binding affinity and selectivity of ligands to their target receptors, which is crucial for optimizing therapeutic efficacy.

Recent studies have highlighted the potential applications of 2-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-acetic acid in various therapeutic areas. One notable area is its use as an intermediate in the synthesis of pyridine-based drugs with anti-inflammatory and anti-cancer properties. For example, researchers at the University of California have reported that derivatives of this compound exhibit potent inhibitory activity against specific kinases involved in cancer progression. These findings suggest that 2-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-acetic acid could serve as a lead compound for developing novel kinase inhibitors.

In another study published in the Journal of Medicinal Chemistry, scientists from Harvard University explored the use of 2-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-acetic acid in the development of antiviral agents. The compound was found to effectively inhibit viral replication by interfering with key viral enzymes. This discovery opens up new avenues for combating viral infections, including those caused by emerging pathogens.

Beyond its therapeutic applications, 2-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-acetic acid has also been investigated for its potential use in agrochemicals. Researchers at Syngenta have reported that derivatives of this compound exhibit strong herbicidal activity against a wide range of weeds. The unique combination of functional groups in this molecule allows it to target multiple sites of action, reducing the risk of resistance development.

In conclusion, 2-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1804762-24-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its versatile reactivity and unique structural features make it an attractive candidate for developing new drugs and agrochemicals. Ongoing research continues to uncover new applications and optimize its properties for various therapeutic and industrial uses.